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Compound of Interest

Compound Name: 1,2-Epoxyhexane

Cat. No.: B074757 Get Quote

For researchers, scientists, and professionals engaged in drug development and chemical

synthesis, a precise understanding of the physical characteristics of chemical compounds is

paramount. This guide provides an in-depth overview of the boiling point and density of 1,2-
Epoxyhexane, complete with detailed experimental protocols for their determination.

Core Physical Properties of 1,2-Epoxyhexane
1,2-Epoxyhexane, also known as butyloxirane, is a versatile intermediate in organic synthesis.

Its physical properties are crucial for handling, reaction setup, and purification processes. The

key physical data are summarized in the table below.

Physical Property Value Units Conditions

Boiling Point 117.1 - 120 °C
at standard

atmospheric pressure

Density 0.830 - 0.831 g/cm³ or g/mL at 20-25 °C

Note: The reported values are sourced from various chemical suppliers and databases and

may exhibit slight variations.[1][2][3][4][5][6]

Experimental Determination of Physical Properties
Accurate determination of boiling point and density is essential for verifying substance purity

and for process optimization. The following sections detail standard laboratory protocols for
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these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7][8][9] A common and effective method for determining the boiling point of a small

liquid sample is the Thiele tube method.

Experimental Protocol: Thiele Tube Method

Sample Preparation: A small volume (a few milliliters) of 1,2-Epoxyhexane is placed into a

small test tube or a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into

the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed into a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil or silicone oil). The Thiele tube's design facilitates

uniform heating through convection.[7][10]

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, the air

trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Observation: Heating is continued until a continuous and rapid stream of bubbles emerges

from the capillary tube. At this point, the heat source is removed.

Boiling Point Reading: The liquid in the Thiele tube is allowed to cool. The temperature at

which the bubbling stops and the liquid begins to be drawn back into the capillary tube is

recorded as the boiling point of the sample.[7][10]

Another common method, particularly for larger sample volumes, is simple distillation.[8][10]

Experimental Protocol: Simple Distillation Method

Apparatus Setup: A distillation flask is charged with the 1,2-Epoxyhexane sample and a few

boiling chips to ensure smooth boiling. The flask is connected to a condenser and a receiving
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flask. A thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask leading to the condenser.

Heating: The distillation flask is heated. The liquid will begin to vaporize, and the vapor will

travel into the condenser.

Temperature Reading: The temperature is monitored. The boiling point is the temperature at

which the vapor temperature stabilizes while the liquid is actively distilling.[10]

Thiele Tube Method

Simple Distillation Method

Start Prepare Sample and
Capillary Tube

Assemble Thiele
Tube Apparatus

Gently Heat
Side Arm

Observe Continuous
Stream of Bubbles

Remove Heat and
Allow to Cool

Record Temperature as
Liquid Enters Capillary End

Start Set up Distillation
Apparatus

Heat the
Distillation Flask

Monitor Vapor
Temperature

Record Stable
Temperature Reading End

Click to download full resolution via product page

Boiling Point Determination Workflows

Density Determination
Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance and assess its purity.

Experimental Protocol: Using a Graduated Cylinder and Balance

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is measured using an

electronic balance.[11]

Volume Measurement: A specific volume of 1,2-Epoxyhexane is carefully added to the

graduated cylinder. The volume is read from the bottom of the meniscus.
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Mass of Cylinder and Liquid: The combined mass of the graduated cylinder and the liquid is

measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated by dividing the mass of the

liquid by its volume.[11][12][13] For improved accuracy, this procedure can be repeated with

different volumes of the liquid, and the average density can be calculated.[11]

A more precise method involves the use of a pycnometer or a specific gravity bottle.

Experimental Protocol: Using a Pycnometer

Mass of Empty Pycnometer: The mass of a clean, dry, and empty pycnometer is accurately

determined.

Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known

temperature, and its mass is measured. This allows for the precise determination of the

pycnometer's volume.

Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 1,2-
Epoxyhexane. Its mass is then measured.

Calculation: The mass of the 1,2-Epoxyhexane is determined by subtracting the mass of the

empty pycnometer. The density is calculated by dividing the mass of the 1,2-Epoxyhexane
by the volume of the pycnometer (determined from the mass of the water).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.homesciencetools.com/article/liquid-density-project/
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh Empty
Graduated Cylinder

Add a Known Volume
of 1,2-Epoxyhexane

Weigh Graduated Cylinder
with Liquid

Calculate Mass of Liquid
(Mass Full - Mass Empty)

Calculate Density
(Mass / Volume)

End

Click to download full resolution via product page

Density Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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